Cas no 98735-78-5 ((6S)-6-methyl-4,7-diazaspiro2.5octane-5,8-dione)

• Product Name: (6S)-6-methyl-4,7-diazaspiro2.5octane-5,8-dione
• CAS No: 98735-78-5
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 1002628
• PubChem ID: 15347029
• Update Time: 2025-10-28

(6S)-6-methyl-4,7-diazaspiro2.5octane-5,8-dione Chemical and Physical Properties

Names and Identifiers

• 4,7-Diazaspiro[2.5]octane-5,8-dione,6-methyl-,(S)-(9CI)
• (6S)-6-Methyl-4,7-diazaspiro[2.5]octane-5,8-dione
• (S)-6-METHYL-4,7-DIAZASPIRO[2.5]OCTANE-5,8-DIONE
• F2147-8227
• AKOS027339324
• DTXSID80571809
• SCHEMBL7954493
• CS-0067345
• 98735-78-5
• (6S)-6-methyl-4,7-diazaspiro2.5octane-5,8-dione

• MDL： MFCD18833216
• Inchi： 1S/C7H10N2O2/c1-4-5(10)9-7(2-3-7)6(11)8-4/h4H,2-3H2,1H3,(H,8,11)(H,9,10)/t4-/m0/s1
• InChI Key： GOZSGPRARCHOLL-BYPYZUCNSA-N
• SMILES： O=C1C2(CC2)NC([C@H](C)N1)=O

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 58.2Ų

Additional information on (6S)-6-methyl-4,7-diazaspiro2.5octane-5,8-dione

Recent Advances in the Study of (6S)-6-methyl-4,7-diazaspiro[2.5]octane-5,8-dione (CAS: 98735-78-5)

The compound (6S)-6-methyl-4,7-diazaspiro[2.5]octane-5,8-dione (CAS: 98735-78-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic diketopiperazine derivative exhibits unique structural and pharmacological properties, making it a promising candidate for drug development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, particularly in the context of neurological disorders and cancer.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for (6S)-6-methyl-4,7-diazaspiro[2.5]octane-5,8-dione, highlighting its scalability and reproducibility. The researchers employed a combination of asymmetric catalysis and ring-closing strategies to achieve high enantiomeric purity, which is critical for its biological activity. The study also reported preliminary in vitro data demonstrating the compound's ability to modulate specific neurotransmitter receptors, suggesting potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its neurological implications, (6S)-6-methyl-4,7-diazaspiro[2.5]octane-5,8-dione has shown promise in oncology research. A 2024 preprint from BioRxiv revealed that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated metabolic pathways. Mechanistic studies indicated that the compound interferes with mitochondrial function, leading to apoptosis in malignant cells. These findings position it as a potential lead compound for developing novel anticancer agents.

Further investigations into the pharmacokinetics and safety profile of (6S)-6-methyl-4,7-diazaspiro[2.5]octane-5,8-dione are underway. Early-stage preclinical trials have reported favorable bioavailability and low toxicity in animal models, though further optimization is needed to enhance its metabolic stability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In summary, (6S)-6-methyl-4,7-diazaspiro[2.5]octane-5,8-dione (CAS: 98735-78-5) represents a versatile scaffold with broad therapeutic potential. Its dual activity in neurological and oncological contexts underscores its value as a subject of ongoing research. Future studies will likely focus on elucidating its molecular targets and refining its pharmacological properties to maximize clinical efficacy.